Cas no 1111129-33-9 (2-hydroxy-5-(4-methoxy-3-methylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-methoxy-3-methylphenyl)benzaldehyde
• CAS No: 1111129-33-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD11877756
• CID: 1195946
• PubChem ID: 53220417
• Update Time: 2025-06-08

2-hydroxy-5-(4-methoxy-3-methylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-methoxy-3-methylphenyl)benzaldehyde
• 2-FORMYL-4-(4-METHOXY-3-METHYLPHENYL)PHENOL
• 2-Formyl-4-(4-methoxy-3-methylphenyl)phenol, 95%
• DTXSID70685161
• MFCD11877756
• 1111129-33-9
• 4-Hydroxy-4'-methoxy-3'-methyl[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD11877756
• Inchi： 1S/C15H14O3/c1-10-7-11(4-6-15(10)18-2)12-3-5-14(17)13(8-12)9-16/h3-9,17H,1-2H3
• InChI Key： MBSXPMFJWZHRBW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-5-(4-methoxy-3-methylphenyl)benzaldehyde

2-Hydroxy-5-(4-Methoxy-3-Methylphenyl)Benzaldehyde: A Comprehensive Overview

2-Hydroxy-5-(4-Methoxy-3-Methylphenyl)Benzaldehyde (CAS No. 1111129-33-9) is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as compound 1111129-33-9, belongs to the class of substituted benzaldehydes, which are widely studied for their unique chemical properties and biological activities. The molecule consists of a benzaldehyde core with a hydroxyl group at position 2 and a substituted phenyl group at position 5. The substituents on the phenyl ring include a methoxy group at position 4 and a methyl group at position 3, contributing to its distinct chemical profile.

Recent advancements in synthetic chemistry have enabled the precise synthesis of compound 1111129-33-9, allowing researchers to explore its properties in depth. The compound's structure, characterized by electron-donating groups such as the methoxy and methyl substituents, influences its reactivity and stability. These groups enhance the compound's ability to participate in various chemical reactions, including nucleophilic additions and condensations, making it a valuable intermediate in organic synthesis.

The biological activity of 2-Hydroxy-5-(4-Methoxy-3-Methylphenyl)Benzaldehyde has been a focal point of recent studies. Researchers have investigated its potential as an antimicrobial agent, demonstrating significant activity against various bacterial and fungal strains. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, which could be exploited in the development of functional foods or cosmetic products.

In the field of materials science, compound 1111129-33-9 has shown promise as a precursor for the synthesis of advanced materials, such as conducting polymers and organic semiconductors. Its aromatic structure and functional groups provide opportunities for tailoring electronic properties, making it a candidate for applications in flexible electronics and optoelectronic devices.

Environmental scientists have also taken interest in 2-Hydroxy-5-(4-Methoxy-3-Methylphenyl)Benzaldehyde due to its potential role in pollution control. Studies have explored its ability to act as a catalyst or adsorbent in the removal of hazardous pollutants from industrial effluents. These findings highlight its versatility across multiple disciplines.

The synthesis of compound 1111129-33-9 involves multi-step processes that require precise control over reaction conditions. Recent methodologies have focused on improving yield and purity through optimized reaction pathways and green chemistry principles. Such advancements not only enhance the feasibility of large-scale production but also align with global sustainability goals.

In conclusion, 2-Hydroxy-5-(4-Methoxy-3-Methylphenyl)Benzaldehyde (CAS No. 1111129-33-9) is a multifaceted compound with diverse applications across chemistry, biology, materials science, and environmental technology. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable compound in modern scientific endeavors.